N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H18N4OS/c23-18(17-5-3-11-24-17)20-9-10-22-16(13-6-7-13)12-15(21-22)14-4-1-2-8-19-14/h1-5,8,11-13H,6-7,9-10H2,(H,20,23)
• InChI Key: YPGFZDOERJHJTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CCNC(=O)C3=CC=CS3)C4=CC=CC=N4
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H18N4OS and its molecular weight is 338.43. The purity is usually 95%.
BenchChem offers high-quality N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

The compound's involvement in heterocyclic synthesis is significant, as illustrated by research focused on the synthesis of thiophene derivatives. These derivatives are essential for creating various heterocyclic compounds with potential biological activities. For instance, thiophenylhydrazonoacetates have been synthesized to yield a variety of nitrogen nucleophiles, leading to the formation of compounds like pyrazole, isoxazole, and pyrimidine derivatives (Mohareb et al., 2004). Similarly, research into thiazole-aminopiperidine hybrid analogues has shown the design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors, highlighting the compound's role in creating new therapeutic agents (Jeankumar et al., 2013).

Antimicrobial Activity

Research into new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives has contributed to the discovery of compounds with antimicrobial activities. These studies involve the synthesis of novel compounds and their evaluation against various microbial strains, indicating the potential for therapeutic applications in treating infections (Gad-Elkareem et al., 2011).

Molecular Interactions and Structural Analysis

The study of molecular interactions and the structural analysis of such compounds also plays a crucial role in understanding their potential applications. For instance, the crystal structure analysis of ethyl 2-(pyridine-4-carboxamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate provides insights into the molecular geometry and potential interaction sites for further chemical modifications or interactions with biological targets (Mukhtar et al., 2012).